[1-(2-Methoxyphenyl)pyrrolidin-3-yl]methanamine
Overview
Description
“[1-(2-Methoxyphenyl)pyrrolidin-3-yl]methanamine” is a compound with the CAS Number: 914202-90-7 . It has a molecular weight of 206.29 . The IUPAC name for this compound is [1-(2-methoxyphenyl)-3-pyrrolidinyl]methanamine . It is stored at room temperature and is in liquid form .
Synthesis Analysis
The synthesis of compounds like “this compound” often involves the use of the pyrrolidine ring, a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms . The synthetic strategies used can include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H18N2O/c1-15-12-5-3-2-4-11(12)14-7-6-10(8-13)9-14/h2-5,10H,6-9,13H2,1H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
The pyrrolidine ring in “this compound” allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring, a phenomenon called “pseudorotation”, increases three-dimensional (3D) coverage .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 206.29 .Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms The role of chemical inhibitors, including compounds similar to “[1-(2-Methoxyphenyl)pyrrolidin-3-yl]methanamine,” in deciphering the involvement of specific Cytochrome P450 (CYP) isoforms in drug metabolism, is crucial for understanding potential drug-drug interactions. These inhibitors help in the precise assessment of various CYP isoforms' contributions to the metabolism of a wide range of structurally diverse drugs. This knowledge is fundamental in predicting the likelihood of metabolic-based drug interactions in clinical settings (Khojasteh et al., 2011).
Pyrrolidine in Drug Discovery Pyrrolidine rings, similar to the core structure found in “this compound,” are extensively used in medicinal chemistry due to their ability to efficiently explore pharmacophore space, contribute to the stereochemistry of molecules, and increase three-dimensional (3D) coverage through pseudorotation. This versatility makes the pyrrolidine scaffold exceptionally valuable in the development of novel biologically active compounds for treating human diseases. The review highlights the significance of the pyrrolidine ring and its derivatives, such as pyrrolizines, pyrrolidine-2-one, and prolinol, in the design of new compounds with various biological profiles (Li Petri et al., 2021).
Atmospheric Reactivity of Methoxyphenols Methoxyphenols, like the methoxyphenyl group in “this compound,” are emitted from biomass burning and serve as potential tracers for wood burning. The atmospheric reactivity of methoxyphenols, including their gas-phase, particle-phase, and aqueous-phase reactions, has significant implications for environmental chemistry and secondary organic aerosol (SOA) formation. Understanding these reactions, particularly with OH and NO3 radicals, is essential for assessing the environmental impact of methoxyphenols and their contribution to SOA from biomass-burning plumes (Liu et al., 2022).
Safety and Hazards
This compound is classified as harmful if swallowed or in contact with skin . It can cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapours/spray, not getting it in eyes, on skin, or on clothing, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which this compound is a part of, are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .
Mode of Action
The pyrrolidine ring, a key structural feature of this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.
Biochemical Pathways
Compounds with a pyrrolidine ring have been reported to have diverse biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight (20629 g/mol) and physical form (liquid) suggest that it may have certain pharmacokinetic properties .
Result of Action
The pyrrolidine ring, a key structural feature of this compound, is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets and the resulting molecular and cellular effects.
Action Environment
The compound’s storage temperature (room temperature) and physical form (liquid) suggest that certain environmental factors such as temperature and humidity may influence its stability .
Properties
IUPAC Name |
[1-(2-methoxyphenyl)pyrrolidin-3-yl]methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-15-12-5-3-2-4-11(12)14-7-6-10(8-13)9-14/h2-5,10H,6-9,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVGYDKVFXXSBNS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCC(C2)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
914202-90-7 | |
Record name | [1-(2-methoxyphenyl)pyrrolidin-3-yl]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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